Cas no 2171445-99-9 ((2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2171445-99-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6149593
• PubChem ID: 165542569
• Update Time: 2025-07-16

(2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• (2S)-3-cyclopropyl-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid
• 2171445-99-9
• EN300-1508614

• Inchi： 1S/C27H32N2O5/c1-17(25(30)29-24(26(31)32)15-18-12-13-18)7-6-14-28-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23-24H,6-7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,24-/m0/s1
• InChI Key： YECIZOXUMLTDIK-UCSBTNPJSA-N
• SMILES： OC([C@H](CC1CC1)NC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Comprehensive Analysis of (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171445-99-9)

The compound (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171445-99-9) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptides with high precision. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique gaining traction in drug discovery and biotechnology.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's ability to provide temporary protection for amino groups during synthesis, preventing unwanted side reactions. The Fmoc group in (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid is particularly advantageous because it can be removed under mild basic conditions, preserving the integrity of the peptide chain. This feature aligns with the growing demand for green chemistry and sustainable laboratory practices, a hot topic in modern research.

Another trending discussion revolves around the chirality of this compound. The (2S) configuration ensures stereochemical purity, which is critical for biological activity. In drug development, enantiomerically pure compounds like this are highly sought after, as they often exhibit superior efficacy and fewer side effects. Searches for "chiral building blocks for drug discovery" frequently highlight the importance of such molecules, further underscoring the relevance of CAS No. 2171445-99-9.

The cyclopropyl moiety in this compound also attracts significant attention. Cyclopropane rings are known to confer metabolic stability and rigidity to molecules, making them popular in medicinal chemistry. Researchers exploring "cyclopropyl-containing bioactive molecules" often encounter this compound as a key example. Its incorporation into peptides can enhance their resistance to enzymatic degradation, a property highly valued in the development of therapeutic peptides and biologics.

From a technical standpoint, the synthesis and handling of (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid require expertise in organic chemistry and peptide synthesis. Laboratories equipped with HPLC and mass spectrometry often use these tools to verify the purity and identity of the compound. The demand for high-purity amino acid derivatives like this one is rising, driven by advancements in precision medicine and personalized therapeutics.

In summary, (2S)-3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171445-99-9) is a cornerstone in peptide chemistry, offering unmatched utility in drug discovery and biotechnology. Its combination of Fmoc protection, chirality, and cyclopropyl functionality makes it a subject of ongoing research and a frequent search term among scientists. As the field evolves, this compound will likely remain at the forefront of innovations in peptide-based therapeutics and synthetic biology.